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Compound of Interest

Compound Name: Perfluoro-1-butene

Cat. No.: B1605078 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Perfluoro-1-butene

Introduction
Perfluoro-1-butene, also known as 1,1,2,3,3,4,4,4-octafluorobut-1-ene, is a fluorinated

derivative of butene.[1][2] Its chemical formula is C4F8.[1] This compound is of interest within

the broader field of per- and polyfluoroalkyl substances (PFAS) research. It serves as a

monomer for the synthesis of fluoropolymers, which are valued for their high thermal stability

and chemical resistance.[2] Additionally, it is studied as a potential atmospheric precursor to

more persistent perfluorocarboxylic acids (PFCAs).[2]

Physicochemical Properties
The fundamental physicochemical properties of Perfluoro-1-butene are summarized in the

table below. These properties are crucial for understanding its behavior in various applications

and environmental conditions.
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Property Value

IUPAC Name 1,1,2,3,3,4,4,4-octafluorobut-1-ene

Synonyms Octafluoro-1-butene, Perfluorobutene

CAS Number 357-26-6

Molecular Formula C4F8[1]

Molecular Weight 200.03 g/mol [1]

Melting Point -132.5°C (estimate)[3]

Boiling Point 4.85°C[3]

Density 1.5231 (rough estimate)[3]

Refractive Index 1.2492 (estimate)[3]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Perfluoro-1-butene are not extensively available in public literature. However, the properties

listed above are typically determined using standard analytical methodologies as described

below.

Boiling Point Determination: The boiling point of a volatile compound like Perfluoro-1-butene
is typically determined by distillation. The sample is heated, and the temperature at which the

liquid and vapor phases are in equilibrium at a given atmospheric pressure is recorded as the

boiling point. For compounds that are gases at room temperature, this is often performed under

controlled pressure conditions.

Melting Point Determination: The melting point is determined by cooling the substance until it

solidifies and then gently heating it while monitoring the temperature. The temperature at which

the solid transitions to a liquid is the melting point. Given the very low melting point of

Perfluoro-1-butene, this would be carried out using a cryostat.

Density Measurement: For a liquefied gas, density can be measured using a pycnometer or a

densitometer designed for low temperatures and high pressures. The mass of a known volume

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoro-1-butene
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoro-1-butene
https://m.chemicalbook.com/ProductChemicalPropertiesCB02249290_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB02249290_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB02249290_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB02249290_EN.htm
https://www.benchchem.com/product/b1605078?utm_src=pdf-body
https://www.benchchem.com/product/b1605078?utm_src=pdf-body
https://www.benchchem.com/product/b1605078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of the liquid is measured at a specific temperature to calculate the density.

Refractive Index Measurement: The refractive index of liquid Perfluoro-1-butene can be

measured using a refractometer. A drop of the liquefied gas is placed on the prism of the

refractometer, and the instrument measures the extent to which light is bent as it passes

through the sample.

Biological Signaling Pathways
Currently, there is no scientific literature available that describes any biological signaling

pathways involving Perfluoro-1-butene. As a synthetic perfluorinated compound, it is generally

considered to be chemically inert and is not expected to play a role in biological processes.

Synthesis and Purification Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of

Perfluoro-1-butene.

Caption: Generalized workflow for the synthesis and purification of Perfluoro-1-butene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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